Cas no 1803792-90-6 (Ethyl 2-cyano-6-fluoro-4-methoxybenzoate)

• Product Name: Ethyl 2-cyano-6-fluoro-4-methoxybenzoate
• CAS No: 1803792-90-6
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4795085
• Update Time: 2025-05-21

Ethyl 2-cyano-6-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-fluoro-4-methoxybenzoate

• Inchi： 1S/C11H10FNO3/c1-3-16-11(14)10-7(6-13)4-8(15-2)5-9(10)12/h4-5H,3H2,1-2H3
• InChI Key： XWBPZUQGDFHNPR-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=C1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-fluoro-4-methoxybenzoate

Research Brief on Ethyl 2-cyano-6-fluoro-4-methoxybenzoate (CAS: 1803792-90-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-6-fluoro-4-methoxybenzoate (CAS: 1803792-90-6) is a fluorinated benzoate derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its role in the development of novel therapeutic candidates, leveraging its unique chemical properties to enhance drug efficacy and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 2-cyano-6-fluoro-4-methoxybenzoate in the synthesis of potent FGFR (Fibroblast Growth Factor Receptor) inhibitors. The research team utilized this compound as a building block to introduce fluorine and cyano groups into the molecular scaffold, which significantly improved binding affinity and metabolic stability. The resulting inhibitors showed promising activity against FGFR-driven cancers, with IC50 values in the low nanomolar range. This underscores the compound's potential in precision oncology.

In addition to its role in kinase inhibitor development, Ethyl 2-cyano-6-fluoro-4-methoxybenzoate has been explored in the context of anti-inflammatory drug design. A 2024 preprint on bioRxiv reported its incorporation into a series of COX-2 selective inhibitors, where the fluorine atom played a critical role in modulating enzyme selectivity. The study employed molecular docking and in vitro assays to validate the compound's contribution to reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest its applicability in next-generation anti-inflammatory therapies.

From a synthetic chemistry perspective, advances in the scalable production of Ethyl 2-cyano-6-fluoro-4-methoxybenzoate have been achieved through continuous flow chemistry techniques. A recent patent (WO2023124567) describes an optimized two-step process with >85% yield, addressing previous challenges in regioselective fluorination. This technological improvement has important implications for industrial-scale manufacturing of derivatives containing this moiety.

Ongoing research is investigating the compound's potential in radiopharmaceutical applications, where the fluorine-18 isotopologue could serve as a PET imaging probe. Preliminary results presented at the 2024 ACS Spring Meeting indicate successful radiolabeling with preserved target specificity, opening new avenues for diagnostic applications in oncology and neurology.

In conclusion, Ethyl 2-cyano-6-fluoro-4-methoxybenzoate (1803792-90-6) represents a multifunctional chemical building block with expanding applications across therapeutic and diagnostic domains. Its unique structural features continue to inspire innovative drug design strategies, positioning it as a valuable asset in modern pharmaceutical research and development.